Bismark Brown R
Bismark Brown R
C.I. 21010 is a dye.
Brand Name:
Vulcanchem
CAS No.:
5421-66-9
VCID:
VC0523640
InChI:
InChI=1S/C21H24N8.ClH/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25;/h4-10H,22-25H2,1-3H3;1H
SMILES:
CC1=C(C=C(C=C1)N=NC2=C(C=C(C(=C2)C)N)N)N=NC3=C(C=C(C(=C3)C)N)N.Cl.Cl
Molecular Formula:
C21H25ClN8
Molecular Weight:
424.9 g/mol
Bismark Brown R
CAS No.: 5421-66-9
Cat. No.: VC0523640
Molecular Formula: C21H25ClN8
Molecular Weight: 424.9 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | C.I. 21010 is a dye. |
|---|---|
| CAS No. | 5421-66-9 |
| Molecular Formula | C21H25ClN8 |
| Molecular Weight | 424.9 g/mol |
| IUPAC Name | 4-[[3-[(2,4-diamino-5-methylphenyl)diazenyl]-4-methylphenyl]diazenyl]-6-methylbenzene-1,3-diamine;hydrochloride |
| Standard InChI | InChI=1S/C21H24N8.ClH/c1-11-4-5-14(26-28-20-6-12(2)15(22)9-17(20)24)8-19(11)27-29-21-7-13(3)16(23)10-18(21)25;/h4-10H,22-25H2,1-3H3;1H |
| Standard InChI Key | ZGUVJHNFJIZDBZ-UHFFFAOYSA-N |
| SMILES | CC1=C(C=C(C=C1)N=NC2=C(C=C(C(=C2)C)N)N)N=NC3=C(C=C(C(=C3)C)N)N.Cl.Cl |
| Canonical SMILES | CC1=C(C=C(C=C1)N=NC2=C(C=C(C(=C2)C)N)N)N=NC3=C(C=C(C(=C3)C)N)N.Cl |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator